LY 368962
LY 368962
Brand Name:
Vulcanchem
CAS No.:
193281-05-9
VCID:
VC0132083
InChI:
InChI=1S/C19H21N5O7/c20-15-14(17(29)24-19(21)23-15)12(25)7-3-9-1-4-10(5-2-9)16(28)22-11(18(30)31)6-8-13(26)27/h1-2,4-5,11H,3,6-8H2,(H,22,28)(H,26,27)(H,30,31)(H5,20,21,23,24,29)/t11-/m0/s1
SMILES:
C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C19H21N5O7
Molecular Weight:
431.4 g/mol
LY 368962
CAS No.: 193281-05-9
Cat. No.: VC0132083
Molecular Formula: C19H21N5O7
Molecular Weight: 431.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 193281-05-9 |
|---|---|
| Molecular Formula | C19H21N5O7 |
| Molecular Weight | 431.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[3-(2,4-diamino-6-oxo-1H-pyrimidin-5-yl)-3-oxopropyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C19H21N5O7/c20-15-14(17(29)24-19(21)23-15)12(25)7-3-9-1-4-10(5-2-9)16(28)22-11(18(30)31)6-8-13(26)27/h1-2,4-5,11H,3,6-8H2,(H,22,28)(H,26,27)(H,30,31)(H5,20,21,23,24,29)/t11-/m0/s1 |
| Standard InChI Key | GQMLDZYRTDSOMZ-NSHDSACASA-N |
| Isomeric SMILES | C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
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